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Compound of Interest

Compound Name: Oxypurinol-13C,15N2

Cat. No.: B12367198

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Oxypurinol-13C,15N2, a stable isotope-labeled compound used in research and development.
Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance.

l. Understanding the Compound: Safety and Hazard
Profile

Oxypurinol-13C,15N2 is a non-radioactive, isotopically labeled form of oxypurinol, the active
metabolite of allopurinol. While the isotopic labeling does not alter the chemical reactivity, the
compound should be handled with the same precautions as its unlabeled counterpart. Based
on the safety data for the parent compound, allopurinol, the following hazards should be
considered:

 Toxicity: Toxic if swallowed.
 Allergenic Potential: May cause an allergic skin reaction.

o Organ Damage: May cause damage to organs through prolonged or repeated exposure,
including the blood, kidneys, nervous system, and liver.[1]

A summary of key safety information is provided in the table below.
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Hazard Category Description Primary Route of Exposure

Toxic if swallowed. The LD50
o for the parent compound, )
Acute Toxicity (Oral) ] o Ingestion[1]
allopurinol, in mice is 78

mg/kg.[1]

: _— May cause an allergic skin _
Skin Sensitization ) Skin Contact
reaction.

N o May cause damage to the
Specific Target Organ Toxicity ) )
blood, kidneys, nervous Ingestion
(Repeated Exposure) ]
system, and liver.[1]

Il. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Oxypurinol-
13C,15N2. This procedure should be performed in accordance with all applicable federal, state,

and local environmental control regulations.[1]

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety glasses, a lab coat, and nitrile gloves.
2. Waste Segregation:

e Solid Waste:

o Collect all solid Oxypurinol-13C,15N2 waste, including unused product and contaminated
materials (e.g., weigh boats, contaminated paper towels), in a designated, clearly labeled,
and sealed container.

o The container should be labeled as "Hazardous Waste" and include the chemical name:
"Oxypurinol-13C,15N2".

e Liquid Waste:
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o If Oxypurinol-13C,15N2 has been dissolved in a solvent, the resulting solution must be
disposed of as hazardous liquid waste.

o Collect the liquid waste in a sealed, properly labeled container. The label must identify all
chemical constituents, including the solvent and Oxypurinol-13C,15N2.

o Empty Containers:

o Handle uncleaned, empty containers as you would the product itself. They should be
triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.

3. Waste Storage:

o Store waste containers in a designated, secure area away from incompatible materials, such
as strong oxidizing agents.[1]

e The storage area should be cool, dry, and well-ventilated.[1]

4. Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

e Do not dispose of Oxypurinol-13C,15N2 down the drain or in the regular trash.

The logical workflow for the disposal of Oxypurinol-13C,15N2 is illustrated in the diagram
below.
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A flowchart illustrating the key steps for proper chemical waste management.

lll. Experimental Workflow for Handling and
Disposal

The following diagram outlines a typical experimental workflow involving Oxypurinol-
13C,15N2, from preparation to the final disposal of waste.
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A diagram showing the lifecycle of Oxypurinol-13C,15N2 in a typical lab experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Oxypurinol-13C,15N2: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367198#oxypurinol-13c-15n2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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